Cas no 2228701-14-0 (1-(5-methyl-1,2-oxazol-4-yl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(5-methyl-1,2-oxazol-4-yl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2228701-14-0
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 6330553
• PubChem ID: 165734903
• Update Time: 2025-10-31

1-(5-methyl-1,2-oxazol-4-yl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(5-methyl-1,2-oxazol-4-yl)-3-oxocyclobutane-1-carbonitrile
• EN300-1832874
• 2228701-14-0

• Inchi： 1S/C9H8N2O2/c1-6-8(4-11-13-6)9(5-10)2-7(12)3-9/h4H,2-3H2,1H3
• InChI Key： XLESQWMFMMSTBW-UHFFFAOYSA-N
• SMILES： O=C1CC(C#N)(C2C=NOC=2C)C1

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 66.9Ų

Additional information on 1-(5-methyl-1,2-oxazol-4-yl)-3-oxocyclobutane-1-carbonitrile

1-(5-Methyl-1,2-Oxazol-4-yl)-3-Oxocyclobutane-1-Carbonitrile: A Comprehensive Overview

1-(5-Methyl-1,2-Oxazol-4-yl)-3-Oxocyclobutane-1-Carbonitrile, also known by its CAS number 2228701-14-0, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a cyclobutane ring with a nitrile group and an oxazole moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

The synthesis of 1-(5-Methyl-1,2-Oxazol-4-yl)-3-Oxocyclobutane-1-Carbonitrile involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity, making it more accessible for large-scale production. Researchers have also explored the use of catalytic systems to facilitate key steps in the synthesis process, such as cyclization and functional group transformations.

One of the most intriguing aspects of this compound is its ability to participate in various chemical reactions. For instance, the nitrile group can be converted into other functional groups, such as amides or esters, through well-established methodologies. This flexibility allows chemists to tailor the molecule for specific applications. Moreover, the oxazole ring is known for its stability and reactivity under certain conditions, making it a valuable component in heterocyclic chemistry.

In terms of biological activity, 1-(5-Methyl-1,2-Oxazol-4-yl)-3-Oxocyclobutane-1-Carbonitrile has shown promise in preliminary assays targeting various enzymes and receptors. Recent findings suggest that it may exhibit inhibitory effects on certain kinases, which are key players in cellular signaling pathways. These results have sparked interest in further exploring its potential as a lead compound for drug development.

The structural uniqueness of this compound also makes it an attractive candidate for materials science applications. Its rigid cyclobutane ring could contribute to the development of new polymers or materials with enhanced mechanical properties. Additionally, the presence of electron-withdrawing groups like the nitrile may influence its electronic properties, making it suitable for use in organic electronics or optoelectronic devices.

From an environmental perspective, understanding the degradation pathways of 1-(5-Methyl-1,2-Oxazol-4-yl)-3-Oxocyclobutane-1-Carbonitrile is crucial for assessing its potential impact on ecosystems. Recent studies have investigated its biodegradation under various conditions, providing insights into its environmental fate. These findings are essential for ensuring sustainable practices in its production and use.

In conclusion, 1-(5-Methyl-1,2-Oxazol-4-yl)-3-Oxocyclobutane-1-Carbonitrile, with its CAS number 2228701